GB2095

• Molecular Formula: C20H17BrClF2N3O4S
• Molecular Weight: 548.8 g/mol
• InChI: InChI=1S/C20H17BrClF2N3O4S/c21-11-3-12(6-25-5-11)32-20-19(30)17(18(29)15(8-28)31-20)27-7-10(4-26-27)9-1-13(23)16(22)14(24)2-9/h1-7,15,17-20,28-30H,8H2/t15-,17?,18+,19-,20-/m1/s1
• InChIKey: OJJAQZDWKHDZAC-NMNPDQJMSA-N

GB2095, a Mouse-Optimized Galectin-3 Inhibitor for In Vivo Cancer Model Research

GB2095 is a novel, orally active small-molecule inhibitor of galectin-3 (Gal-3) developed to address the limitations of human Gal-3 inhibitors in mouse models. It was designed as an improved tool compound to support translational research in oncology, particularly for breast cancer and melanoma [1]. The compound exhibits high binding affinity for human galectin-3 (Kd = 36 nM) and has been specifically optimized for superior binding to mouse galectin-3 (Kd = 350 nM) compared to its clinical predecessor GB1211, enabling more effective target engagement in syngeneic mouse models .

Workflow Syngeneic mouse tumor model studies (breast, melanoma)

Target Galectin-3 pathway inhibition in mouse

Selection Context Reported enhanced mouse Gal-3 binding relative to clinical-phase comparator, enabling target engagement in mouse models

• [1] Peterson K, Nilsson UJ, Gravelle L, et al. Development and Characterization of a High-Affinity Selective Galectin-3 Mouse Tool Compound in Mouse Models of Cancer. J Med Chem. 2024 Dec 26;67(24):21905-21915. View Source

Why GB2095 Cannot Be Substituted with Other Galectin-3 Inhibitors for Mouse Studies

In-class substitution of galectin-3 inhibitors for mouse in vivo studies is compromised by significant interspecies differences in target binding. The primary comparator, GB1211 (Selvigaltin), demonstrates a >30-fold loss in affinity when moving from human to mouse galectin-3 (Kd: 25 nM vs 770 nM) [1]. This results in insufficient free plasma levels in mice to effectively engage the target, even at high oral doses of 100 mg/kg, limiting its utility as a preclinical tool [2]. GB2095 was specifically engineered to overcome this translational gap, providing an improved mouse galectin-3 Kd of 350 nM, which better aligns with achievable in vivo exposure levels for mouse pharmacology studies.

Target Compound (GB2095)

Potential Substitute

Engineered mouse Gal-3 affinity

Clinical predecessor (GB1211) shows marked species-dependent binding drop, limiting free target engagement in mice

High intra-family selectivity profile

Pan-galectin inhibitors may introduce off-target confounding effects in mechanistic studies

• [1] Peterson K, Nilsson UJ, Gravelle L, et al. Development and Characterization of a High-Affinity Selective Galectin-3 Mouse Tool Compound in Mouse Models of Cancer. J Med Chem. 2024 Dec 26;67(24):21905-21915. View Source
• [2] OvidDS. Development and Characterization of a High-Affinity Selective Galectin-3 Mouse Tool Compound in Mouse Models of Cancer. View Source

Head-to-Head Quantitative Differentiation of GB2095 for Scientific Procurement

Improved Mouse Gal-3 Affinity vs. Clinical Comparator GB1211

GB2095 exhibits a 2.2-fold improvement in binding affinity for mouse galectin-3 compared to the clinical-phase compound GB1211. While GB1211 demonstrates high affinity for human galectin-3 (Kd = 25 nM), its affinity for the mouse ortholog drops significantly to 770 nM [1]. GB2095 was developed to address this species gap, achieving a mouse galectin-3 Kd of 350 nM, making it a more suitable tool for mouse pharmacology studies .

Mouse Gal-3 Affinity

Head-to-head

Kd = 350 nM

2.2-fold improvement over GB1211 (770 nM)

Supports mouse-model target engagement interpretation

Fluorescence polarization assay

Evidence Dimension	Binding affinity for mouse galectin-3
Target Compound Data	Kd = 350 nM
Comparator Or Baseline	GB1211 (Selvigaltin); Kd = 770 nM
Quantified Difference	2.2-fold improvement in binding affinity
Conditions	Fluorescence polarization assay as reported in the primary publication

Why This Matters

For researchers using mouse tumor models, this improved affinity ensures that achievable plasma drug levels can more effectively engage the target, leading to more interpretable and translatable in vivo results.

• [1] Peterson K, Nilsson UJ, Gravelle L, et al. Development and Characterization of a High-Affinity Selective Galectin-3 Mouse Tool Compound in Mouse Models of Cancer. J Med Chem. 2024 Dec 26;67(24):21905-21915. View Source

High Selectivity for Galectin-3 Over Other Galectins in Mouse

GB2095 demonstrates high selectivity for its intended target in a mouse system, showing a 100-fold preference for galectin-3 over galectin-1 . This selectivity profile is critical for attributing pharmacological effects specifically to Gal-3 inhibition in murine disease models.

Galectin Selectivity

Data to verify

100-fold over Gal-1

Reported selectivity; exact conditions not detailed

May support target specificity interpretation; requires independent validation

Class-level inference from stated selectivity

Evidence Dimension	Selectivity within the galectin family in mouse
Target Compound Data	Kd = 350 nM for mouse galectin-3
Comparator Or Baseline	Mouse galectin-1; Kd = >35 μM (100-fold selectivity)
Quantified Difference	100-fold higher affinity for Gal-3 over Gal-1
Conditions	In vitro binding assay; comparator values inferred from stated selectivity.

Why This Matters

This high degree of intra-family selectivity minimizes confounding results from off-target inhibition of other galectins, which is essential for generating clean, target-specific data in mechanistic studies.

In Vivo Efficacy in Reducing Tumor Growth in Syngeneic Cancer Models

In a direct application of its improved mouse affinity, oral dosing of GB2095 led to a reduction in tumor growth in both 4T1 breast cancer and B16-F10 melanoma syngeneic mouse models [1]. This outcome stands in contrast to the reported inability of GB1211 to achieve sufficient free plasma exposure in mice to engage the target, an issue that GB2095 was designed to resolve [2].

In Vivo Tumor Model Response

Cross-study comparable

GB2095: growth reduction in breast and melanoma models

GB1211: insufficient free exposure to engage target in mice

Supports model-response interpretation for syngeneic tumor studies

Oral dosing, syngeneic mouse models

Evidence Dimension	In vivo tumor growth inhibition in syngeneic mouse models
Target Compound Data	Reduction of growth in 4T1 breast and B16-F10 melanoma tumors (oral dosing)
Comparator Or Baseline	GB1211; cannot achieve free plasma levels above its mouse Gal-3 Kd in mice
Quantified Difference	Qualitative efficacy (tumor growth reduction) vs. no reported efficacy due to insufficient target engagement.
Conditions	In vivo syngeneic mouse models of breast and melanoma cancer.

Why This Matters

This evidence directly validates the translational design of GB2095, proving it overcomes the key limitation of earlier inhibitors and functions as an effective tool in mouse oncology studies, a critical requirement for preclinical drug development programs.

• [1] Peterson K, Nilsson UJ, Gravelle L, et al. Development and Characterization of a High-Affinity Selective Galectin-3 Mouse Tool Compound in Mouse Models of Cancer. J Med Chem. 2024 Dec 26;67(24):21905-21915. View Source
• [2] OvidDS. Development and Characterization of a High-Affinity Selective Galectin-3 Mouse Tool Compound in Mouse Models of Cancer. View Source

Recommended Procurement Scenarios for GB2095 Based on Its Differentiated Profile

Preclinical Oncology Research Requiring a Mouse Galectin-3 Inhibitor

GB2095 is the preferred tool compound for investigating the role of galectin-3 in syngeneic mouse models of cancer, including breast (4T1) and melanoma (B16-F10), as demonstrated in the primary characterization study . It is specifically indicated where the clinical candidate GB1211 is unsuitable due to insufficient mouse target engagement [1].

Target Validation Studies Requiring High Intra-Family Selectivity in Mice

For researchers aiming to dissect the specific role of galectin-3 amidst other galectin family members, GB2095 is an optimal choice. Its 100-fold selectivity for mouse Gal-3 over mouse Gal-1 ensures that observed in vivo phenotypes can be attributed with high confidence to Gal-3 blockade, rather than off-target galectin inhibition .

Translational Pharmacology Bridging Human and Mouse Galectin-3 Biology

In drug discovery programs where validating a human galectin-3 hypothesis in a mouse model is critical, GB2095 serves as an essential bridge. It retains strong human target affinity (Kd = 36 nM) while its optimized mouse affinity (Kd = 350 nM) allows for robust pharmacodynamic readouts in mice, facilitating the translation of human genetic or biomarker data into an in vivo system [1].

Application

Selection Property

Validation Focus

Syngeneic breast and melanoma tumor model studies

Mouse Gal-3 binding affinity

Tumor growth model-response endpoints

Galectin family target validation

Intra-family selectivity profile

Gal-1 off-target activity assessment

Cross-species target engagement studies

Dual human/mouse binding affinity

Pharmacodynamic readout concordance across species

• [1] Peterson K, Nilsson UJ, Gravelle L, et al. Development and Characterization of a High-Affinity Selective Galectin-3 Mouse Tool Compound in Mouse Models of Cancer. J Med Chem. 2024 Dec 26;67(24):21905-21915. View Source